Cas no 821769-95-3 (Benzofuran, 2-(4-methylphenyl)-3-(trifluoromethyl)-)

• Product name: Benzofuran, 2-(4-methylphenyl)-3-(trifluoromethyl)-
• CAS No: 821769-95-3
• MF: C₁₆H₁₁OF₃
• MW: 276.25314
• CID: 697558
• PubChem ID: 71419983

Benzofuran, 2-(4-methylphenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 2-(4-methylphenyl)-3-(trifluoromethyl)-
• 2-(4-methylphenyl)-3-(trifluoromethyl)-1-benzofuran
• 821769-95-3
• 2-(p-Tolyl)-3-(trifluoromethyl)benzofuran
• DTXSID20839197

• Inchi： InChI=1S/C16H11F3O/c1-10-6-8-11(9-7-10)15-14(16(17,18)19)12-4-2-3-5-13(12)20-15/h2-9H,1H3
• InChI Key： WZHGGIVLDOAJCF-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=C(C3=CC=CC=C3O2)C(F)(F)F

Computed Properties

• Exact Mass: 276.07619946g/mol
• Monoisotopic Mass: 276.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1Ų
• XLogP3: 5.2